Cas no 2648946-21-6 (5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride)

• Product Name: 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride
• CAS No: 2648946-21-6
• MF: C₇H₅BrClFO₃S
• MW: 303.533202886581
• CID: 5801922
• PubChem ID: 165926245
• Update Time: 2025-10-29

5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2648946-21-6
• EN300-7468719
• 5-bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride
• 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5BrClFO3S/c1-13-7-5(9)2-4(8)3-6(7)14(10,11)12/h2-3H,1H3
• InChI Key： IMTAZJCNBDURLN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)S(=O)(=O)F)OC)Cl

Computed Properties

• Exact Mass: 301.88153g/mol
• Monoisotopic Mass: 301.88153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride

Introduction to 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2648946-21-6)

5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2648946-21-6) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of bromine, chlorine, and methoxy substituents on a benzene ring, along with a sulfonyl fluoride functional group. These features endow it with a wide range of potential applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals and advanced materials.

The chemical structure of 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride is particularly noteworthy due to its high reactivity and functional group diversity. The bromine and chlorine substituents provide opportunities for various substitution reactions, while the methoxy group can influence the electronic properties of the molecule. The sulfonyl fluoride functional group is known for its electrophilic nature and can participate in a variety of nucleophilic substitution reactions, making it a valuable building block in synthetic chemistry.

In recent years, significant advancements have been made in understanding the reactivity and applications of 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride. For instance, a study published in the Journal of Organic Chemistry highlighted its utility in the synthesis of complex heterocyclic compounds. The researchers demonstrated that this compound can serve as an efficient electrophile in palladium-catalyzed cross-coupling reactions, leading to the formation of diverse and structurally complex molecules with potential pharmaceutical applications.

Beyond its role in organic synthesis, 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride has also shown promise in the development of novel materials. A recent study in Advanced Materials explored its use in the synthesis of functionalized polymers with enhanced thermal stability and mechanical properties. The unique combination of substituents on the benzene ring allows for precise control over the polymer's properties, making it suitable for applications in electronics and coatings.

In the realm of medicinal chemistry, 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride has been investigated as a potential lead compound for drug discovery. Its ability to form stable covalent bonds with biological targets through its sulfonyl fluoride group has led to its exploration as a warhead in targeted protein degradation. A study published in Nature Communications reported the successful use of this compound to develop PROTACs (Proteolysis Targeting Chimeras) for degrading specific proteins implicated in cancer and other diseases.

The safety and handling of 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working under a fume hood to minimize exposure to volatile fumes.

In conclusion, 5-Bromo-3-chloro-2-methoxybenzene-1-sulfonyl fluoride (CAS No. 2648946-21-6) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new molecules and materials with advanced properties. As ongoing research continues to uncover new uses and applications, this compound is poised to play an increasingly important role in various scientific disciplines.